Cas no 2224223-54-3 (2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide)

• Product Name: 2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide
• CAS No: 2224223-54-3
• MF: C₁₅H₁₉ClN₄O
• MW: 306.790561914444
• CID: 5415050
• PubChem ID: 132389673
• Update Time: 2025-11-01

2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034086830
• 2224223-54-3
• Z2941714938
• 2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide
• 2-chloro-6-ethyl-N-[3-(2-methyl-1H-imidazol-1-yl)propyl]pyridine-4-carboxamide
• EN300-26594350

• Inchi： 1S/C15H19ClN4O/c1-3-13-9-12(10-14(16)19-13)15(21)18-5-4-7-20-8-6-17-11(20)2/h6,8-10H,3-5,7H2,1-2H3,(H,18,21)
• InChI Key： BLFMWFPPGUUWFO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(CC)=N1)C(NCCCN1C=CN=C1C)=O

Computed Properties

• Exact Mass: 306.1247389g/mol
• Monoisotopic Mass: 306.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide

Comprehensive Overview of 2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide (CAS No. 2224223-54-3)

The compound 2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide (CAS No. 2224223-54-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a pyridine core with an imidazole side chain, making it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "What is the role of pyridine derivatives in drug development?" and "How do imidazole-containing compounds enhance bioavailability?".

Structurally, 2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide features a chloro-substituted pyridine ring linked to an ethyl group and a carboxamide moiety. The presence of the 2-methylimidazol-1-yl propyl chain enhances its solubility and binding affinity, which is critical for targeting specific biological pathways. Researchers often explore its analogs to address trending topics like "small molecule inhibitors for kinase targets" or "modulators of protein-protein interactions." Its CAS No. 2224223-54-3 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In pharmaceutical contexts, this compound is investigated for its potential as a bioactive scaffold. The imidazole ring, a common motif in FDA-approved drugs, contributes to its ability to interact with enzymes and receptors. Recent studies highlight its relevance in addressing "drug resistance in oncology" and "next-generation antimicrobial agents," aligning with user searches for "innovative heterocyclic compounds." Its carboxamide group further enables hydrogen bonding, a key feature for optimizing pharmacokinetics.

Synthesis of 2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide typically involves multi-step organic reactions, including amide coupling and imidazole alkylation. Chemists prioritize yield optimization and purity, given the demand for high-quality intermediates in precision medicine. Queries like "green chemistry approaches for heterocycle synthesis" or "scalable routes to pyridine carboxamides" reflect industry trends toward sustainable production.

Beyond pharmaceuticals, this compound finds utility in agrochemical research, particularly in designing crop protection agents. Its chloropyridine segment is known for herbicidal and insecticidal properties, resonating with searches for "eco-friendly pest control solutions." Regulatory compliance and environmental safety remain focal points, driving innovation in formulation technologies.

In summary, 2-Chloro-6-ethyl-N-[3-(2-methylimidazol-1-yl)propyl]pyridine-4-carboxamide (CAS No. 2224223-54-3) exemplifies the intersection of chemistry and life sciences. Its versatility addresses pressing challenges in drug design and sustainable agriculture, while its structural features align with cutting-edge research priorities. By integrating SEO-focused terms like "imidazole-based drug candidates" and "pyridine derivatives in agrochemicals," this overview caters to both academic and industrial audiences seeking actionable insights.